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Compound of Interest

Compound Name: 1-(3-nitrophenyl)-1H-tetrazol-5-ol

Cat. No.: B2776021 Get Quote

Disclaimer: No information was found for the requested CAS number 55339-75-8. The

following guide is based on data for Bergamot Oil (CAS 8007-75-8), which was consistently

returned in searches for chemical properties and safety data, suggesting a possible

typographical error in the original query.

This technical guide provides a comprehensive overview of the chemical properties, safety

data, and relevant experimental methodologies for Bergamot Oil, intended for researchers,

scientists, and professionals in drug development.

Chemical Properties
Bergamot oil is a complex essential oil extracted from the rind of the bergamot orange (Citrus

bergamia). It is a green to greenish-yellow liquid with a characteristic sweet, fruity, and fresh

aroma.[1][2] The oil is a mixture of over 300 different compounds, with the primary constituents

being linalyl acetate and linalool.[2]
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Property Value Source

Appearance Green to greenish-yellow liquid [1][2]

Odor Pleasant, fresh, sweet, fruity [1][2]

Boiling Point 159 °C [1]

Density
0.876–0.883 g/mL at 20°C;

0.877 g/mL at 25°C
[1]

Refractive Index 1.4650–1.4700 at 20°C [1]

Optical Rotation (α²⁰/D) +15° to +32° [1]

Solubility

Miscible with alcohol and

glacial acetic acid. Soluble in

most fixed oils. Insoluble in

glycerin and propylene glycol.

[1][2]

Ester Value 86–129 [1]

Acid Value max. 2 [1]

Evaporation Residue 4.5–6.4% [1]

Bergapten Content (HPLC) 0.18–0.38% [1]

Safety Data
Bergamot oil is classified as a flammable liquid and can cause skin irritation.[3] A significant

hazard associated with the untreated oil is photosensitivity due to the presence of

furocoumarins like bergapten.[2][4]
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Hazard Identification GHS Classification

Flammability Flammable Liquid (Category 3)

Skin Corrosion/Irritation Causes skin irritation (Category 2)[3]

Aspiration Hazard
May be fatal if swallowed and enters airways

(Category 1)[3]

Aquatic Hazard
Harmful to aquatic life (Short-term, Category 3);

Harmful to aquatic life with long lasting effects[3]

Precautionary Measures Description

Handling

Keep away from heat, sparks, open flames, and

hot surfaces.[3] Use explosion-proof

electrical/ventilating/lighting equipment. Wear

protective gloves, eye protection, and face

protection.[3] Wash skin thoroughly after

handling.

Storage
Store in a well-ventilated place. Keep container

tightly closed.[3] Keep cool.[3]

First Aid (Skin Contact)
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

First Aid (Ingestion)
Do NOT induce vomiting. Immediately call a

POISON CENTER or doctor.[3]

Experimental Protocols
Detailed experimental protocols for a specific substance are often proprietary or published in

specialized literature. However, standardized methods are used to determine the chemical and

physical properties of essential oils like Bergamot Oil.

Determination of Physicochemical Properties:
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Density: Measured using a pycnometer or a digital density meter at a specified temperature

(e.g., 20°C).

Refractive Index: Determined using a refractometer, typically at 20°C with the sodium D-line.

Optical Rotation: Measured with a polarimeter to determine the rotation of plane-polarized

light by the sample.

Boiling Point: Determined by distillation according to standard methods such as those from

the OECD or ASTM.

Compositional Analysis (Gas Chromatography-Mass Spectrometry - GC-MS):

Sample Preparation: The essential oil is diluted in a suitable solvent (e.g., ethanol or

hexane). An internal standard may be added for quantitative analysis.

Injection: A small volume of the diluted sample is injected into the gas chromatograph.

Separation: The components of the oil are separated based on their volatility and interaction

with the stationary phase in a capillary column. A temperature gradient is typically used to

elute the compounds.

Detection and Identification: As components elute from the column, they enter a mass

spectrometer, which ionizes the molecules and separates them based on their mass-to-

charge ratio. The resulting mass spectra are compared to a library (e.g., NIST) to identify the

individual compounds.

Quantification: The relative percentage of each component is determined by integrating the

peak areas in the chromatogram.

Visualizations
Experimental Workflow for Quality Control of Bergamot Oil
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Caption: A general workflow for the quality control of Bergamot Oil.
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Logical Relationship of Bergamot Oil Hazards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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